Cas no 695-05-6 (tricyclo2.2.1.0,2,6heptan-3-one)

• Product Name: tricyclo2.2.1.0,2,6heptan-3-one
• CAS No: 695-05-6
• Molecular Formula: C₇H₈O
• Molecular Weight: 108.13782
• CID: 510070
• PubChem ID: 136513

tricyclo2.2.1.0,2,6heptan-3-one Properties

Names and Identifiers

• Tricyclo[2.2.1.02,6]heptan-3-one
• 1,2,4,5,6,7-hexahydrotricyclo[2.2.1.0^2,6]heptan-3-one
• TRICYCLO[2.2.1.0(2,6)]HEPTAN-3-ONE
• Tricyclo[2.2.1.0~2,6~]heptan-3-one
• ghl.PD_Mitscher_leg0.42
• Nortricyclanone
• nortricyclenone-3
• Nortricyclone
• tricyclo2.2.1.0,2,6heptan-3-one
• CS-0265348
• Tricyclo[2.2.1.0,2,6]heptan-3-one
• SCHEMBL6045150
• NSC-76145
• ANTI-3-OXOTRICYCLO(2.2.1.0(2 6))HEPTANE&
• Tricyclo(2.2.1.02,6)heptan-3-one
• EN300-97951
• NSC 76145
• NSC76145
• tricyclo[2.2.1.0?,?]heptan-3-one
• DTXSID20875717
• 695-05-6
• DB-222261

• InChIKey： ITDQUAQMICQLER-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8O/c8-7-3-1-4-5(2-3)6(4)7/h3-6H,1-2H2
• SMILES： C1C2CC3C1C3C2=O

Computed Properties

• Exact Mass: 108.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 108.058
• Heavy Atom Count: 8
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 0.84130
• PSA: 17.07000
• Refractive Index: 1.605
• Boiling Point: 183 °C
• Flash Point: 69.2°C
• Density: 1.307

tricyclo2.2.1.0,2,6heptan-3-one Security Information

• Dangerous goods sign：
• Hazard Statement： Highly Flammable

tricyclo2.2.1.0,2,6heptan-3-one Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids